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Compound of Interest

Compound Name:
7-Methoxy-1,2,3,4-

tetrahydroquinoline

Cat. No.: B183376 Get Quote

An In-depth Technical Guide to the Chemical Properties of 7-Methoxy-1,2,3,4-
tetrahydroquinoline

Introduction
7-Methoxy-1,2,3,4-tetrahydroquinoline is a heterocyclic organic compound that belongs to

the tetrahydroquinoline class. The tetrahydroquinoline scaffold is a prominent structural motif

found in numerous natural products and synthetic molecules with a wide array of

pharmacological activities, making it a "privileged scaffold" in medicinal chemistry.[1][2] This

guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, and

biological significance of 7-Methoxy-1,2,3,4-tetrahydroquinoline, tailored for researchers and

professionals in drug development.

Core Chemical Properties
The fundamental chemical and physical properties of 7-Methoxy-1,2,3,4-tetrahydroquinoline
are summarized below. These computed properties provide a foundational understanding of

the molecule's characteristics.
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Property Value Source

Molecular Formula C₁₀H₁₃NO [3]

Molecular Weight 163.22 g/mol [3]

IUPAC Name
7-methoxy-1,2,3,4-

tetrahydroquinoline
[3]

CAS Number 19500-61-9 [3]

Canonical SMILES COC1=CC2=C(CCCN2)C=C1 [3]

InChI Key
WDKNRIQDGSVRBO-

UHFFFAOYSA-N
[3]

XLogP3 2.3 [3]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
2 [3]

Rotatable Bond Count 1 [3]

Synthesis and Reactivity
The synthesis of the tetrahydroquinoline core can be achieved through various methods, most

commonly via the hydrogenation of the corresponding quinoline.[4] Domino reactions, which

involve multiple transformations in a single operation, have also emerged as a highly effective

and green strategy for preparing these scaffolds.[2]

General Synthesis Approach
A common strategy for synthesizing tetrahydroquinolines involves the reduction of a substituted

quinoline. This can be achieved using various reducing agents, including catalytic

hydrogenation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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